Cas no 803686-20-6 (Butanoic acid, 4-[(2-acetyl-7-benzofuranyl)oxy]-, ethyl ester)

• Product Name: Butanoic acid, 4-[(2-acetyl-7-benzofuranyl)oxy]-, ethyl ester
• CAS No: 803686-20-6
• MF: C₁₆H₁₈O₅
• MW: 290.311125278473
• CID: 705778
• PubChem ID: 12170861
• Update Time: 2025-04-19

Butanoic acid, 4-[(2-acetyl-7-benzofuranyl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(2-acetyl-7-benzofuranyl)oxy]-, ethyl ester
• ethyl 4-[(2-acetyl-1-benzofuran-7-yl)oxy]butanoate
• SCHEMBL4497419
• 803686-20-6
• DTXSID10479122

• Inchi： 1S/C16H18O5/c1-3-19-15(18)8-5-9-20-13-7-4-6-12-10-14(11(2)17)21-16(12)13/h4,6-7,10H,3,5,8-9H2,1-2H3
• InChI Key： LKEJVNRHIAUQPU-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2C=C(C(C)=O)OC=21)CCCC(=O)OCC

Computed Properties

• Exact Mass: 290.11542367g/mol
• Monoisotopic Mass: 290.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.7Ų